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Compound of Interest

Compound Name: Anti-inflammatory agent 11

Cat. No.: B12413645 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Disclaimer: "Anti-inflammatory agent 11" is a placeholder designation. This document

provides safety and handling protocols for a representative potent, small molecule anti-

inflammatory compound, herein referred to as AIA-11. The data presented are illustrative. All

laboratory personnel must consult the specific Safety Data Sheet (SDS) for any compound they

handle and adhere to their institution's safety guidelines.

Introduction
AIA-11 is a potent, cell-permeable inhibitor of the Janus kinase (JAK) family of tyrosine

kinases, with high selectivity for JAK1 and JAK3. By blocking the JAK-STAT signaling pathway,

AIA-11 effectively downregulates the production of pro-inflammatory cytokines, making it a

valuable tool for in vitro and in vivo studies of inflammatory and autoimmune diseases. Due to

its high potency, specific safety and handling procedures are required to minimize the risk of

exposure to laboratory personnel.

Safety Data and Physical Properties
All quantitative data for AIA-11 are summarized in the tables below.

Table 1: Toxicological and Exposure Data (Hypothetical)
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Parameter Value

LD50 (Oral, Rat) 75 mg/kg

Occupational Exposure Limit (OEL) 0.5 µg/m³ (8-hour TWA)

Primary Routes of Exposure
Inhalation of aerosolized powder, dermal

absorption, ocular contact.[1]

Known Health Effects

Potent immunosuppressant. May cause skin

irritation, eye damage, and systemic effects

upon absorption.

Table 2: Physical and Chemical Properties (Hypothetical)

Property Value

Molecular Formula C₂₁H₂₀N₆O₂

Molecular Weight 388.42 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in DMSO (>25 mg/mL), sparingly

soluble in Ethanol, insoluble in water.

Storage Temperature -20°C, desiccated, protected from light.

Personal Protective Equipment (PPE) and
Engineering Controls
Due to the potent nature of AIA-11, stringent controls must be in place to prevent exposure.

Engineering Controls
Primary Containment: All handling of solid AIA-11 or concentrated stock solutions must be

performed within a certified chemical fume hood or a powder containment hood to protect

against inhalation of aerosols.[1][2]
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Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.

Safety Equipment: An eyewash station and safety shower must be readily accessible and

unobstructed.[1][3]

Personal Protective Equipment (PPE)
A baseline of PPE is required for all personnel handling AIA-11.[4][5][6][7][8]

Table 3: Required Personal Protective Equipment (PPE)

Body Area Required PPE Specification

Eye/Face
Safety Goggles with Side

Shields

ANSI Z87.1 certified. A face

shield should be worn over

goggles when there is a

significant splash risk.[5][9]

Hands Double Nitrile Gloves

Wear two pairs of chemical-

resistant nitrile gloves. Change

the outer pair immediately if

contaminated.[2]

Body Laboratory Coat
Must be long-sleeved and fully

buttoned.[3]

Respiratory N95 Respirator (or higher)

Required when handling

powder outside of a certified

containment hood (e.g., during

spill cleanup).

Diagrams and Workflows
Risk Assessment and Control Workflow
The following diagram outlines the logical steps for assessing and mitigating risks when

working with AIA-11.
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Risk Assessment

Control Measures

Start: Plan to use AIA-11

Identify Hazards
(Potency, Routes of Exposure)

Assess Procedural Risks
(Weighing, Dissolving, Cell Dosing)

Determine Risk Level
(Low, Medium, High)

Select Controls
(Fume Hood, Double Gloves, Goggles)

 High/Medium Risk

End: Decontaminate & Dispose

 Low Risk
(Dilute Solutions)

Implement Standard
Operating Procedure (SOP)

Conduct Experiment
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1. Prepare Work Area
(Don PPE, Verify Fume Hood)

2. Weigh AIA-11 Powder
(Inside Fume Hood on weigh paper)

3. Prepare Stock Solution
(Add solvent to powder, cap tightly)

4. Use in Experiment
(Dilute stock to working concentration)

5. Decontaminate & Clean
(Wipe surfaces, dispose of waste)

6. Remove PPE
(Gloves last, wash hands)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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